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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B1582102

An In-depth Technical Guide to the Mechanism of Action of C.l. Direct Black 80

Introduction

C.l. Direct Black 80 (Colour Index Number 31600) is a substantive, water-soluble trisazo dye
widely utilized in the textile, paper, and leather industries for coloring cellulosic fibers such as
cotton, linen, and viscose rayon.[1][2] Its classification as a "direct" dye stems from its ability to
be applied directly to substrates from an aqueous solution without the need for a mordant,
exhibiting a high affinity for these materials.[3] The molecule's large, linear, and planar structure
is fundamental to its dyeing mechanism, facilitating close alignment with the linear polymer
chains of cellulose. This guide provides a detailed examination of the physicochemical
principles, kinetics, and thermodynamics governing the mechanism of action of C.l. Direct
Black 80.

Chemical and Physical Properties

The key properties of C.l. Direct Black 80 are summarized in the table below, highlighting its
identity as a complex, high-molecular-weight anionic dye.
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Property Value Reference(s)
C.l. Name Direct Black 80 [2]
C.l. Number 31600 [4]
CAS Number 8003-69-8 [1][2]
Chemical Class Trisazo [2]
Molecular Formula CseH23NsNaz011S3 [2][5]
Molecular Weight 908.78 g/mol [1112114]
Appearance Blue-black to black powder [4115]
Soluble in water, forming a
Solubility blue-black solution; insoluble [2][5]
in most organic solvents.
Dyeing of cellulosic fibers
Application (cotton, rayon), paper, and [1112]

leather.

Core Mechanism of Action: Dye-Fiber Interaction

The dyeing of cellulosic fibers with C.I. Direct Black 80 is a dynamic process governed by the

transfer of dye molecules from the aqueous phase (dyebath) to the solid phase (fiber). This

process occurs in three principal stages: adsorption, diffusion, and fixation. The overall affinity,

or substantivity, of the dye for the fiber is a result of the cumulative effect of relatively weak,

non-covalent intermolecular forces.

o Adsorption: Dye molecules, dispersed in the dyebath, migrate to the surface of the fiber. This

initial attraction is driven by the system's tendency to reach a lower energy state.

» Diffusion: The adsorbed dye molecules then penetrate the fiber structure, moving from the

surface into the amorphous regions of the cellulose polymer matrix.

 Fixation: Within the fiber, the dye molecules align with the cellulose chains and are held in

place by a combination of intermolecular forces, primarily hydrogen bonds and van der
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Waals forces.

The key intermolecular forces responsible for the substantivity of Direct Black 80 on cellulose
are:

e Hydrogen Bonding: The numerous hydroxyl (-OH) groups on the cellulose polymer form
hydrogen bonds with the amino (-NHz), hydroxyl (-OH), and azo (-N=N-) groups present in
the Direct Black 80 molecule.

e Van der Waals Forces: These are weak, short-range electrostatic attractions between
uncharged molecules. The large, planar aromatic structure of Direct Black 80 allows for a
large surface area of contact with the linear cellulose chains, maximizing the cumulative
effect of these forces.

e TI-TT Interactions: The aromatic rings of the dye molecule can engage in 1t-11 stacking
interactions, both with each other (aggregation) and potentially with the cellulose structure,
contributing to its retention.[6]
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Figure 1: Core mechanism of C.I. Direct Black 80 dyeing on cellulose.

Physicochemical Principles of the Dyeing Process

The efficiency of the dyeing process is critically dependent on the control of several
physicochemical parameters.

Role of Electrolytes
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In an aqueous medium, both the anionic C.l. Direct Black 80 dye (due to its sulfonate groups,
-S0s7) and the cellulosic fiber carry a negative surface charge. This results in electrostatic
repulsion, which creates an energy barrier hindering the dye molecules from approaching the
fiber surface.[7][8] To overcome this, an electrolyte, typically sodium chloride (NaCl) or sodium
sulfate (NazS0Oa), is added to the dyebath. The cations (Na*) from the salt neutralize the
negative charge on the fiber surface, reducing the repulsive forces and thereby promoting dye
exhaustion onto the fiber.[9][10] Increasing the salt concentration generally increases dye
uptake, although excessively high concentrations can lead to dye aggregation and
precipitation, which may cause uneven dyeing.[9]

Effect of Temperature

Temperature plays a dual role in the direct dyeing process.

» Increases Dye Solubility and Diffusion: Higher temperatures increase the kinetic energy of
the dye molecules, which enhances their solubility in water and accelerates their rate of
diffusion into the fiber pores. This is particularly important for large, aggregated dye
molecules.[7]

» Affects Dyeing Equilibrium: The adsorption of direct dyes onto cellulose is an exothermic
process. Therefore, according to Le Chatelier's principle, increasing the temperature will shift
the equilibrium towards desorption, potentially lowering the final dye exhaustion at
equilibrium.[7]

A balance must be struck. The temperature is typically raised to 80-95°C to ensure good dye
penetration and levelness, and then may be gradually lowered to maximize final exhaustion.[7]

Effect of pH

Direct dyes are typically applied in a neutral to slightly alkaline dyebath (pH = 7-8).[6] In a study
on the adsorption of C.I. Direct Black 80, the highest removal percentage was observed at pH
values < 7.[6][11] At highly alkaline pH, the cellulose fiber can develop a stronger negative
charge, which may increase repulsion with the anionic dye molecules and slow the rate of
exhaustion.
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Quantitative Analysis of Dye Adsorption: A Case
Study

While extensive data on cotton is proprietary, a 2024 study on the adsorption of C.I. Direct
Black 80 onto a cellulosic biosorbent (Zygophyllum gaetulum stems) provides valuable
quantitative insights into the dye's behavior. The study explored the kinetics and equilibrium
isotherms of the adsorption process.[6][11]

Adsorption Kinetics

The study found that the adsorption process was rapid initially, reaching equilibrium within
approximately 2 hours. The experimental data was best described by the pseudo-first-order
kinetic model, suggesting that the rate-limiting step is primarily physical adsorption.[6][11]

Kinetic Model Parameters Values Reference(s)
Pseudo-First-Order ge (Mg/g) 11.23 [6]

ki (1/min) 0.033 [6]

R2 0.998 [6]

Pseudo-Second-Order  ge (Mg/qg) 13.56 [6]

k2 (g/mg-min) 0.003 [6]

R2 0.985 [6]

ge: Amount of dye adsorbed at equilibrium; ki, kz: Rate constants; R2: Coefficient of
determination.

Adsorption Isotherms

The relationship between the amount of dye adsorbed and its concentration at equilibrium was
best fitted by the Langmuir isotherm model. This suggests that the adsorption occurs as a
monolayer on a homogeneous surface, consistent with a physical interaction mechanism.[6]
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Isotherm Model Parameters Value Reference(s)
Langmuir Qm (mg/g) 163.23 [6]

Ki (L/mg) 0.031 [6]

R2 0.991 [6]

Freundlich Kp ((mg/g)(L/mg)i/) 11.75 [6]

n 211 [6]

R2 0.945 [6]

Qm: Maximum monolayer adsorption capacity; Ki: Langmuir constant; Kp: Freundlich constant;
n: Adsorption intensity.

Experimental Protocols
Protocol for Adsorption Kinetics & Isotherm Study

This protocol is adapted from the methodology used to study C.I. Direct Black 80 adsorption.
[6]

o Preparation of Dye Stock Solution: Prepare a stock solution of C.I. Direct Black 80 (e.qg.,
1000 mg/L) by dissolving a precisely weighed amount of dye powder in deionized water.

o Kinetic Experiments:

[¢]

Dispense a fixed volume of dye solution of a known initial concentration (e.g., 50 mg/L)
into several flasks.

[e]

Add a precise mass of the cellulosic substrate to each flask (e.g., to achieve a dosage of
20 g/L).

[e]

Agitate the flasks at a constant temperature (e.g., 25°C).

[e]

Withdraw aliquots at predetermined time intervals (e.g., 5, 10, 30, 60, 120, 180, 240, 360
min).
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o Separate the substrate from the solution by centrifugation or filtration.

o Determine the remaining dye concentration in the supernatant using a UV-Vis
spectrophotometer at the dye's maximum absorbance wavelength (Amax).

 |sotherm Experiments:
o Prepare a series of dye solutions with varying initial concentrations (e.g., 5 to 300 mg/L).
o Add a fixed mass of the cellulosic substrate to each solution.

o Agitate the flasks until equilibrium is reached (determined from the kinetic study, e.g., 3
hours).

o Measure the final equilibrium concentration of the dye in each solution as described
above.

o Data Analysis: Calculate the amount of dye adsorbed per unit mass of adsorbent (q) and fit
the data to kinetic and isotherm models (e.g., Pseudo-First-Order, Langmuir) to determine
the relevant parameters.

Protocol for Determination of Dye Exhaustion & Fixation

This is a general protocol for assessing dyeing performance on textile fabrics.

e Dyeing: Perform the dyeing process in a laboratory dyeing machine using a known weight of
fabric, dye concentration, salt concentration, temperature, and time. Retain a sample of the
initial dyebath.

o Exhaustion Measurement:
o After dyeing is complete, take a sample of the final (exhaust) dyebath.
o Dilute the initial and exhaust dyebath samples to a measurable concentration range.

o Using a UV-Vis spectrophotometer, measure the absorbance of both the initial (Ao) and
exhaust (A1) dyebath samples at the dye's Amax.[12]
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o Calculate the percentage of exhaustion (%E) using the formula: %E = [(Ao - A1) / Ao] X
100[13]

o Fixation Measurement:

o Thoroughly rinse the dyed fabric to remove loosely adhered surface dye.

o Wash ("soap") the fabric in a solution containing a nonionic detergent (e.g., 2 g/L) at a high
temperature (e.g., 95°C) for a set time (e.g., 15 min) to remove all unfixed dye.[14] Repeat
this step until the washing liquor is clear.

o Collect all washing liquors. Measure the absorbance of the combined washing liquor (Az)
to determine the amount of unfixed dye.

o Alternatively, determine the amount of fixed dye by dissolving a precisely weighed piece of
the final, washed fabric in 70% sulfuric acid and measuring the absorbance of the resulting
solution.[15][16]

o Calculate the percentage of fixation (%F) using the formula: %F = [(Amount of Dye
Exhausted - Amount of Dye Washed Off) / Amount of Dye Exhausted] x 100[13]
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Figure 2: Workflow for determining dye exhaustion and fixation.

Conclusion

The mechanism of action of C.I. Direct Black 80 as a direct dye is a complex, multi-stage
process fundamentally reliant on its large, linear molecular structure. The dye's affinity for
cellulosic fibers is driven by a combination of weak intermolecular forces, including hydrogen
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bonding and van der Waals forces. The efficiency of this process is highly dependent on
external parameters such as electrolyte concentration, temperature, and pH, which must be
carefully controlled to overcome electrostatic repulsion and ensure adequate dye diffusion and
levelness. Quantitative analysis through kinetic and isotherm models confirms that the
adsorption is primarily a rapid, physical process that can be modeled to predict dye uptake and
optimize dyeing conditions for industrial and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582102#c-i-direct-black-80-mechanism-of-action-
as-a-direct-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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